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- InChI:
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InChI=1S/C34H44O19/c1-15-24(41)25(42)26(43)32(50-15)53-29-27(44)31(47-9-8-17-3-6-19(37)21(39)11-17)51-22(12-48-33-30(45)34(46,13-35)14-49-33)28(29)52-23(40)7-4-16-2-5-18(36)20(38)10-16/h2-7,10-11,15,22,24-33,35-39,41-46H,8-9,12-14H2,1H3/b7-4+/t15-,22+,24-,25+,26+,27+,28+,29+,30-,31+,32-,33+,34+/m0/s1
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Forsythoside B is phenylpropanoid glycoside that has been found in M. alysson and has diverse biological activities. It scavenges PTIO, ABTS, O2-, and 2,2-diphenyl-1-picrylhydrazyl (DPPH; ) radicals in cell-free assays (IC50s = 125.5, 14, 262.6, and 8.7 μM, respectively). Forsythoside B (10-100 μg/ml) reduces hydrogen peroxide-induced cytotoxicity in bone marrow-derived mesenchymal stem cells (bmMSCs). It inhibits 2-aminoethoxydiphenyl borate-induced activation of transient receptor potential vanilloid 3 (TRPV3; IC50 = 6.7 μM in HEK293 cells expressing the human receptor) and reduces carvacrol-induced scratching behavior in mice. Forsythoside B (40 mg/kg) reduces serum levels of TNF-α, IL-6, IL-10, endotoxin, and triggering receptor expressed on myeloid cells 1 (TREM-1) and increases survival in a rat model of cecal ligation and puncture-induced sepsis. It also...